2-Chloro-6-ethoxyquinazoline

Specification

• CAS No.: 778639-39-7
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.65
• IUPAC Name: 2-chloro-6-ethoxyquinazoline
• Standard InChI: InChI=1S/C10H9ClN2O/c1-2-14-8-3-4-9-7(5-8)6-12-10(11)13-9/h3-6H,2H2,1H3
• Standard InChI Key: IXCCMGZAKMKNIQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=CN=C(N=C2C=C1)Cl

Introduction

2-Chloro-6-ethoxyquinazoline is a chemical compound belonging to the quinazoline family, which is a class of heterocyclic compounds known for their diverse biological activities. This compound, with the CAS number 778639-39-7, is characterized by its molecular formula C₁₀H₉ClN₂O and molecular weight of 208.64 g/mol.

2.2. Chemical Reactivity

2-Chloro-6-ethoxyquinazoline, like other quinazolines, exhibits reactivity typical of alkyl halides. It can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by various nucleophiles, depending on the reaction conditions.

4.1. Synthesis Methods

The synthesis of quinazolines typically involves condensation reactions between appropriate precursors. For 2-Chloro-6-ethoxyquinazoline, synthesis might involve the reaction of a chlorinated precursor with an ethoxy-substituted compound under suitable conditions.

4.2. Potential Applications

Given the broad spectrum of biological activities exhibited by quinazoline derivatives, 2-Chloro-6-ethoxyquinazoline could be a starting point for developing compounds with targeted therapeutic applications. Its structural features make it a candidate for modification to enhance specific biological activities.

5.1. Hazard Information

• Signal Word: Warning

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)

• Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

5.2. Storage Conditions

2-Chloro-6-ethoxyquinazoline should be stored in an inert atmosphere at temperatures between 2-8°C to maintain stability and prevent degradation.